Cas no 109433-86-5 (Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, terbium(3+) salt (3:1))

Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, terbium(3+) salt (3:1) Properties

Names and Identifiers

• Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, terbium(3+) salt (3:1)
• tris(bis(trimethylsilyl)amino)terbium
• TERBIUM TRIS(HEXAMETHYLDISILAZIDE)
• Tris[1,1,1-trimethyl-N-(trimethylsilyl)silanaminato]terbium
• Terbium(III) bis(trimethylsilyl)amide
• TRIS(N N-BIS(TRIMETHYLSILYL)AMIDE)TERBI&
• Tris[N,N-bis(trimethylsilyl)amide]terbium
• Tris[N,N-bis(trimethylsilyl)amide]terbium [[(CH3)3Si]2N]3Tb FW 640.08 M.p.162-1650C
• Tris[N,N-bis(triMethylsilyl)aMide]terbiuM(III),98%
• Terbium(III)bis(trimethylsilyl)amide
• 109433-86-5
• +Expand

• InChIKey： LPYWVHBVKMYGJT-UHFFFAOYSA-N
• Inchi： InChI=1S/3C6H18NSi2.Tb/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• SMILES： [Tb+3].C[Si]([N-][Si](C)(C)C)(C)C.C[Si]([N-][Si](C)(C)C)(C)C.C[Si]([N-][Si](C)(C)C)(C)C

Computed Properties

• Exact Mass: 639.21869g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 639.21869g/mol
• Heavy Atom Count: 28
• Complexity: 76.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Melting Point: 162-165 °C(lit.)
• Flash Point: 36 °F
• Color/Form: Not determined
• Solubility: Not determined